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Compound of Interest

Compound Name: Phenethyl acetate

Cat. No.: B093665

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of phenethyl acetate, a significant
compound in the fragrance, flavor, and pharmaceutical industries. It details the structural
formula, physicochemical properties, and synthesis of phenethyl acetate, along with an
exploration of its key structural isomers. This document is intended to serve as a valuable
resource for professionals engaged in research and development.

Phenethyl Acetate: Structure and Properties

Phenethyl acetate, systematically named 2-phenylethyl acetate, is an organic compound and
the acetate ester of 2-phenylethanol.[1][2] It is a colorless liquid at room temperature, known
for its pleasant floral and fruity aroma, often described as reminiscent of roses and honey.[3][4]
This compound is found naturally in various fruits, flowers, and fermented products but is also
widely produced synthetically for commercial use.[3][5]

The molecular formula for phenethyl acetate is C10H120:2.[5][6]
Chemical Structure:

(Where Ph represents a phenyl group)

Physicochemical Properties
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The key physicochemical properties of phenethyl acetate are summarized in the table below.

This data is crucial for its application in various formulations and for predicting its behavior in

different chemical environments.

Property Value References
Molecular Weight 164.20 g/mol [5][6]
Appearance Colorless liquid [61[7]
Density 1.032 - 1.088 g/mL at 25 °C [41[6][71[8]
Boiling Point 238-239 °C [316]1[71[8]
Melting Point -31.1°C [L1[31[41[7]

Refractive Index

1.498 - 1.502 at 20°C

(1161718l

Insoluble in water; soluble in

Solubility organic solvents like ethanol [1107]
and ether.
Log P 2.27-2.30 [1][6]

Spectroscopic Data

Spectroscopic analysis is fundamental for the identification and characterization of phenethyl

acetate.

IH NMR (90 MHz, CDCls): The proton NMR spectrum provides characteristic signals

corresponding to the different protons in the molecule.
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Chemical Shift . . .
Multiplicity Integration Assignment

(ppm)

Aromatic protons
7.20-7.30 m 5H

(CeH5s)
4.28 t 2H -O-CHz2-
2.92 t 2H -CHz-Ph
2.01 S 3H CHs-C=0

Data sourced from
PubChem CID 7654.

[1]

13C NMR (25.16 MHz, CDCIs): The carbon NMR spectrum complements the proton NMR data

for structural elucidation.

Chemical Shift (ppm)

Assighment

170.80 C=0 (ester carbonyl)
137.86 Quaternary aromatic carbon
128.88 Aromatic CH

128.50 Aromatic CH

126.56 Aromatic CH

64.88 -O-CH2-

35.12 -CH2-Ph

20.83 CHs-

Data sourced from PubChem CID 7654.[1]

Synthesis of Phenethyl Acetate
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Phenethyl acetate is commercially produced primarily through chemical synthesis. The most

common method is the Fischer esterification of 2-phenylethanol with acetic acid.[3][6]

Experimental Protocol: Fischer Esterification

Objective: To synthesize phenethyl acetate from 2-phenylethanol and acetic acid.

Materials:

2-phenylethanol

Glacial acetic acid

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Dichloromethane

Standard laboratory glassware for reflux and extraction

Procedure:

In a round-bottom flask, combine 2-phenylethanol and a molar excess of glacial acetic acid.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while cooling the
flask in an ice bath.

Equip the flask with a reflux condenser and heat the mixture to reflux for 2-3 hours.

After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to
neutralize the excess acid), and brine.

Dry the organic layer over anhydrous magnesium sulfate.
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« Filter the drying agent and remove the solvent (dichloromethane) by rotary evaporation.
e The crude phenethyl acetate can be purified by vacuum distillation.

To improve the yield, acetic anhydride can be used in place of acetic acid.[6]

Enzymatic Synthesis

An environmentally friendly alternative to chemical synthesis is the enzymatic synthesis of
phenethyl acetate.[9] This method often utilizes immobilized lipases, such as Novozym 435
from Candida antarctica, as a biocatalyst.[9][10] The reaction can be performed via
esterification of 2-phenylethanol with an acyl donor like acetic anhydride or vinyl acetate.[9]
This biocatalytic approach offers high conversion rates and enzyme reusability.[9]

Isomers of Phenethyl Acetate

Isomers are molecules that have the same molecular formula but different structural
arrangements. The molecular formula C10H1202 encompasses a wide variety of isomers with
distinct chemical and physical properties.[11][12]

Key Structural Isomers

Below is a table summarizing some of the key structural isomers of phenethyl acetate.
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Isomer Name

IUPAC Name

Structure

Key
Properties/Notes

1-Phenylethyl acetate

1-phenylethyl acetate

CH3COOCH(CHs)CsH

5

Also known as
styrallyl acetate.
Possesses a more
fruity and green odor
compared to
phenethyl acetate.[6]
[13]

Benzyl propionate

Benzyl propanoate

CH3CH2COOCH2CesH

5

Has a fruity aroma
reminiscent of pear

and jasmine.[6]

Ethyl 2-phenylacetate

Ethyl 2-phenylacetate

CeHsCH2COOCH:2CH

3

An ester with a honey-

like scent.

Methyl 3-

phenylpropanoate

Methyl 3-

phenylpropanoate

CeHsCH2CH2COO0OCH

3

An ester with a sweet,
fruity, and cinnamon-

like aroma.

Raspberry Ketone

4-(4-
hydroxyphenyl)butan-

2-one

HOCesH4CH2CH2COC
Hs

A phenolic compound
responsible for the
aroma of raspberries.
[11]

Ethyl Cinnamate

Ethyl (E)-3-
phenylprop-2-enoate

CeHsCH=CHCOOCH:
CHs

An ester used as a
flavoring agent and in
the perfume industry.
[11]

Visualizations

The following diagrams illustrate the synthesis of phenethyl acetate and the relationship

between its isomers.
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2-Phenylethanol

Phenethyl Acetate

Esterification

H2SOa4 (catalyst)

Click to download full resolution via product page

Reflux

Caption: Fischer Esterification of 2-Phenylethanol.

Phenethyl Acetate 1-Phenylethyl Acetate Benzyl Propionate Ethyl 2-phenylacetate Raspberry Ketone

Click to download full resolution via product page

Caption: Structural Isomers of C10H120x.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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